Cas no 1704948-46-8 ((3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-4-chlorophenyl)propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-4-chlorophenyl)propanoic acid
• CAS No: 1704948-46-8
• MF: C₁₇H₁₅BrClNO₄
• MW: 412.662303209305
• CID: 6161454
• PubChem ID: 103923174
• Update Time: 2024-01-11

(3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-4-chlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-4-chlorophenyl)propanoic acid
• EN300-1163246
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-bromo-4-chlorophenyl)propanoic acid
• 1704948-46-8

• Inchi： 1S/C17H15BrClNO4/c18-13-8-12(6-7-14(13)19)15(9-16(21)22)20-17(23)24-10-11-4-2-1-3-5-11/h1-8,15H,9-10H2,(H,20,23)(H,21,22)/t15-/m1/s1
• InChI Key： GKOMBKDCFQXOQX-OAHLLOKOSA-N
• SMILES： BrC1=C(C=CC(=C1)[C@@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 410.98730g/mol
• Monoisotopic Mass: 410.98730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids